Cas no 2402830-27-5 (1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride)

• Product Name: 1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride
• CAS No: 2402830-27-5
• MF: C₉H₉BrClN
• MW: 246.531460523605
• CID: 6396684
• PubChem ID: 145915669
• Update Time: 2025-06-08

1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride
• Z4120296552
• 1-(3-bromophenyl)prop-2-yn-1-amine hydrochloride
• EN300-7491894
• 2402830-27-5

• Inchi： 1S/C9H8BrN.ClH/c1-2-9(11)7-4-3-5-8(10)6-7;/h1,3-6,9H,11H2;1H
• InChI Key： OMZPRTNZASTFMS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C#C)N.Cl

Computed Properties

• Exact Mass: 244.96069g/mol
• Monoisotopic Mass: 244.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride

1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride (CAS No. 2402830-27-5): A Comprehensive Overview

1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride (CAS No. 2402830-27-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride is defined by a propargyl amine moiety substituted with a 3-bromo phenyl group. The presence of the bromine atom and the terminal alkyne group provides multiple reactive sites, making this compound an attractive building block for synthetic transformations. The hydrochloride salt form ensures improved solubility and stability, which are crucial for its use in both laboratory and industrial settings.

Recent studies have highlighted the significance of 1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively utilized as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the unique reactivity of the propargyl amine to construct complex molecular frameworks with high efficiency and selectivity.

In another notable application, 1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride has been explored for its potential in the development of targeted drug delivery systems. A 2022 study in the Bioconjugate Chemistry journal reported the successful conjugation of this compound with specific targeting ligands to enhance the delivery of therapeutic payloads to cancer cells. The results showed significant improvements in drug efficacy and reduced side effects compared to traditional chemotherapy agents.

The versatility of 1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride extends beyond its use as a synthetic intermediate. It has also been investigated for its biological activities. Preliminary studies have indicated that this compound exhibits moderate anti-inflammatory properties, which could be further explored for potential therapeutic applications. Additionally, its ability to modulate specific cellular pathways has been studied in vitro, providing valuable insights into its mechanism of action.

Safety and handling considerations are essential when working with 1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in well-ventilated areas or fume hoods.

In conclusion, 1-(3-Bromophenyl)prop-2-yn-1-amine;hydrochloride (CAS No. 2402830-27-5) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical properties make it an ideal candidate for the synthesis of bioactive molecules and targeted drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.